N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide

• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C22H27N3O3/c1-3-4-21(26)25-15-13-24(14-16-25)19-9-7-18(8-10-19)23-22(27)17-5-11-20(28-2)12-6-17/h5-12H,3-4,13-16H2,1-2H3,(H,23,27)
• InChI Key: RLLUVTCQXBWJSJ-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OC

Description

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide is a chemical compound that belongs to the class of piperazine derivatives. It is a potent and selective antagonist of the dopamine D3 receptor, which has been identified as a potential target for the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide involves the blockade of dopamine D3 receptors, which reduces the release of dopamine in the brain. This, in turn, leads to a decrease in the activity of the mesolimbic dopamine pathway, which is involved in reward processing and addiction. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide has also been shown to have an inhibitory effect on the activity of the prefrontal cortex, which is involved in cognitive control and decision-making.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide are related to its action on the dopamine D3 receptor. It has been shown to reduce the release of dopamine in the brain, which leads to a decrease in the activity of the mesolimbic dopamine pathway. This, in turn, leads to a reduction in drug-seeking behavior and addiction-related behaviors. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide has also been shown to have an inhibitory effect on the activity of the prefrontal cortex, which may contribute to its potential use in the treatment of cognitive deficits associated with various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide is its high affinity and selectivity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various neurological and psychiatric disorders. However, one of the limitations of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide is its poor solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide. One direction is to investigate its potential use in the treatment of various neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and drug addiction. Another direction is to explore its potential use as a tool for studying the role of the dopamine D3 receptor in various physiological and pathological processes. Additionally, future studies could focus on improving the solubility and pharmacokinetic properties of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide, which may increase its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide involves the reaction of 4-methoxybenzoic acid with 1-(4-bromophenyl)piperazine, followed by the reaction of the resulting intermediate with butanoyl chloride. The final product is obtained by purification through column chromatography.

Scientific Research Applications

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methoxybenzamide has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and drug addiction. It has been shown to have a high affinity and selectivity for the dopamine D3 receptor, which plays a crucial role in the regulation of reward, motivation, and movement.